Cas no 14494-91-8 (Mercury, di-m-chlorodichlorobis(triphenylphosphine)di-)

Mercury, di-m-chlorodichlorobis(triphenylphosphine)di- structure
14494-91-8 structure
Product Name:Mercury, di-m-chlorodichlorobis(triphenylphosphine)di-
CAS No:14494-91-8
MF:C36H34Cl4Hg2P2
MW:1071.5946803093
CID:164698
PubChem ID:138397995
Update Time:2025-04-19

Mercury, di-m-chlorodichlorobis(triphenylphosphine)di- Chemical and Physical Properties

Names and Identifiers

    • Mercury, di-m-chlorodichlorobis(triphenylphosphine)di-
    • Di-.μ.-chlorobis[chloro-triphenylphosphine-mercury(II)]
    • Mercuric chloride, compd. withtriphenylphosphine (1:1), dimer
    • Mercury,tetrachlorobis(triphenylphosphine)di- (7CI)
    • NSC 193741
    • DTXSID20932455
    • Mercury--triphenylphosphane--hydrogen chloride (1/1/2)
    • 14494-91-8
    • Inchi: 1S/2C18H15P.4ClH.2Hg/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;;;;/h2*1-15H;4*1H;;
    • InChI Key: QVHHSYNTOFYNLZ-UHFFFAOYSA-N
    • SMILES: [Hg].[Hg].Cl.Cl.Cl.Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 1072.025006g/mol
  • Monoisotopic Mass: 1072.03027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 8
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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